Cas no 1269181-69-2 (Nicodicosapent)
Nicodicosapent Chemical and Physical Properties
Names and Identifiers
-
- Nicodicosapent
- N-[2-[[(5Z,8Z,11Z,14Z,17Z)-1-Oxo-5,8,11,14,17-eicosapentaen-1-yl]amino]ethyl]-3-pyridinecarboxamide (ACI)
- CS-7484
- CHEMBL3785912
- BDBM50159362
- 3-Pyridinecarboxamide, N-(2-(((5Z,8Z,11Z,14Z,17Z)-1-oxo-5,8,11,14,17-eicosapentaen-1-yl)amino)ethyl)-
- N-[2-[[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]amino]ethyl]pyridine-3-carboxamide
- AKOS040742302
- 1269181-69-2
- N-(2-(5Z,8Z,11Z,14Z,17Z)-eicosa-5,8,11,14,17-pentaenamidoethyl)nicotinamide
- MS-28152
- SCHEMBL6518673
- G16047
- HY-17640
- 72995E50VA
- N-(2-((5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenamido)ethyl)nicotinamide
- N-(2-((5Z,8Z,11Z,14Z,17Z)-Icosa-5,8,11,14,17-pentaenamido)ethyl)pyridine-3-carboxamide
- Q27266060
- nicodicosapentum
- DA-56170
- Nicodicosapent [INN]
- UNII-72995E50VA
- YYQALOWPCKMFDQ-JLNKQSITSA-N
-
- Inchi: 1S/C28H39N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27(32)30-23-24-31-28(33)26-20-19-22-29-25-26/h3-4,6-7,9-10,12-13,15-16,19-20,22,25H,2,5,8,11,14,17-18,21,23-24H2,1H3,(H,30,32)(H,31,33)/b4-3-,7-6-,10-9-,13-12-,16-15-
- InChI Key: YYQALOWPCKMFDQ-JLNKQSITSA-N
- SMILES: C(C1C=NC=CC=1)(=O)NCCNC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC
Computed Properties
- Exact Mass: 449.30422750g/mol
- Monoisotopic Mass: 449.30422750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 17
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 71.1Ų
Nicodicosapent Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-17640-10mM*1mLinDMSO |
Nicodicosapent |
1269181-69-2 | 98.04% | 10mM*1mLinDMSO |
¥1781 | 2023-07-26 | |
| MedChemExpress | HY-17640-2mg |
Nicodicosapent |
1269181-69-2 | 98.04% | 2mg |
¥570 | 2024-05-22 | |
| MedChemExpress | HY-17640-5mg |
Nicodicosapent |
1269181-69-2 | 98.04% | 5mg |
¥1500 | 2024-05-22 | |
| MedChemExpress | HY-17640-10mg |
Nicodicosapent |
1269181-69-2 | 98.04% | 10mg |
¥2700 | 2024-05-22 | |
| MedChemExpress | HY-17640-50mg |
Nicodicosapent |
1269181-69-2 | 98.04% | 50mg |
¥7500 | 2024-05-22 | |
| MedChemExpress | HY-17640-100mg |
Nicodicosapent |
1269181-69-2 | 98.04% | 100mg |
¥15000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N883488-2mg |
Nicodicosapent |
1269181-69-2 | ≥98% | 2mg |
¥1,026.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N883488-5mg |
Nicodicosapent |
1269181-69-2 | ≥98% | 5mg |
¥1,846.80 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57714-2mg |
Nicodicosapent |
1269181-69-2 | 98% | 2mg |
¥899.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57714-5mg |
Nicodicosapent |
1269181-69-2 | 98% | 5mg |
¥1618.00 | 2023-09-07 |
Nicodicosapent Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , 1,4-Dioxane ; 8 h, rt
1.3 Reagents: Triethylamine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 16 h, rt
Nicodicosapent Raw materials
Nicodicosapent Preparation Products
Nicodicosapent Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Nicodicosapent
Nicodicosapent (CAS No. 1269181-69-2): A Comprehensive Overview
Nicodicosapent, also known by its CAS number 1269181-69-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This compound, which belongs to the class of dicosapentaenoic acids, has been extensively studied for its role in lipid metabolism, inflammation regulation, and cardiovascular health. Recent advancements in research have further elucidated its mechanisms of action and therapeutic potential.
The chemical structure of Nicodicosapent is characterized by a long carbon chain with multiple double bonds, specifically five double bonds in a conjugated system. This structure contributes to its anti-inflammatory properties, which have been observed in both in vitro and in vivo studies. The compound's ability to modulate eicosanoid pathways has been a focal point of recent investigations, with studies suggesting that it may serve as a precursor to bioactive lipids that play a critical role in immune response and cellular signaling.
One of the most promising areas of research involving Nicodicosapent is its potential application in cardiovascular disease management. Studies have demonstrated that this compound can significantly reduce triglyceride levels and improve lipid profiles, which are key risk factors for heart disease. Additionally, its anti-inflammatory effects may help mitigate the progression of atherosclerosis, a condition characterized by the buildup of plaque in arterial walls.
Recent clinical trials have explored the efficacy of Nicodicosapent as a dietary supplement for individuals with hyperlipidemia. The results indicate that regular intake of this compound can lead to a reduction in LDL cholesterol levels while increasing HDL cholesterol levels, thereby promoting overall cardiovascular health. These findings align with earlier preclinical studies that highlighted the compound's ability to modulate lipid metabolism at the molecular level.
Beyond its cardiovascular benefits, Nicodicosapent has also shown potential in the field of neurology. Research conducted on animal models suggests that this compound may protect against neurodegenerative diseases such as Alzheimer's by reducing oxidative stress and inflammation in the brain. The anti-inflammatory effects of Nicodicosapent are particularly significant in this context, as chronic inflammation is known to contribute to neuronal damage and cognitive decline.
The synthesis and purification of Nicodicosapent have also been subjects of recent scientific inquiry. Advances in chromatographic techniques have enabled researchers to isolate this compound with high purity, facilitating more accurate studies on its pharmacokinetics and bioavailability. Understanding these parameters is crucial for determining optimal dosing regimens and ensuring the safety of Nicodicosapent-based therapies.
In conclusion, Nicodicosapent (CAS No. 1269181-69-2) represents a promising compound with diverse applications across multiple therapeutic areas. Its anti-inflammatory properties, lipid-modulating effects, and neuroprotective potential make it a subject of continued interest for researchers and clinicians alike. As ongoing studies uncover new insights into its mechanisms and clinical utility, Nicodicosapent is poised to play an increasingly important role in preventive medicine and disease management.
1269181-69-2 (Nicodicosapent) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)